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Compound of Interest

Compound Name: AG-205

Cat. No.: B1665635 Get Quote

Essential Safety and Handling Guide for AG-205
Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) for AG-205, a

progesterone receptor membrane component 1 (PGRMC1) inhibitor, is not publicly available.

This is a common occurrence for novel research compounds. Therefore, the following guidance

is based on established best practices for handling new or uncharacterized small molecule

inhibitors in a laboratory setting. Researchers must treat AG-205 as a potentially hazardous

chemical with unknown toxicity and consult their institution's Environmental Health & Safety

(EHS) department for specific protocols.[1]

This document provides essential safety and logistical information for the operational use and

disposal of AG-205, intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Given the unknown hazard profile of AG-205, it is crucial to handle it with the utmost care,

treating it as a particularly hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling AG-205.

This includes, but is not limited to, safety goggles, a lab coat, and chemical-resistant gloves.[1]

[2]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to minimize the risk of inhalation.[1][2]
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Storage: Store AG-205 in a cool, dry, and well-ventilated location, away from incompatible

materials. The container must be clearly labeled with the full chemical name and any known

hazard information. The use of secondary containment is recommended to prevent spills.[1]

Personal Protective Equipment (PPE) Summary
The following table summarizes the recommended PPE for handling AG-205.

Equipment Specification Purpose

Eye Protection Safety goggles or face shield
Protects against splashes and

aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection Use in a chemical fume hood
Minimizes inhalation of dust or

aerosols.

Operational Workflow for Handling AG-205
The following diagram outlines the standard operational workflow for handling AG-205 in a

laboratory setting.
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Caption: A diagram illustrating the procedural flow for safely handling AG-205.

Experimental Protocol: Preparation of Stock
Solution

Preparation: Don all required personal protective equipment (PPE).

Weighing: Tare a balance with a weigh boat. Carefully weigh the desired amount of AG-205
powder.
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Dissolving: Transfer the powder to a sterile conical tube. Add the appropriate volume of

solvent (e.g., DMSO) to achieve the desired concentration.

Mixing: Vortex the solution until the AG-205 is completely dissolved.

Aliquoting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.[1]

Storage: Store the aliquots at the recommended temperature (e.g., -20°C or -80°C).

Waste Disposal: Dispose of all contaminated materials, such as weigh paper, pipette tips,

and gloves, in the designated hazardous solid chemical waste container. Any residual

powder or unused stock solution should be disposed of as liquid hazardous waste.[1]

Emergency Procedures
In the event of an emergency, call 911 or your institution's emergency number.[3][4]

Exposure Type Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.[3][5]

Eye Contact

Immediately flush eyes with water for at least 15

minutes, holding the eyelids open. Seek

immediate medical attention.[3][5][6]

Inhalation
Move to fresh air immediately. If symptoms

persist, seek medical attention.[3]

Ingestion

Consult the Safety Data Sheet (if available) or a

poison control center. Seek immediate medical

attention.[5]

Spill Response: In the case of a spill, it should be treated as a major incident. Evacuate the

area and notify your supervisor and the EHS department. Follow their specific procedures for
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hazardous chemical spills.[1][7]

Disposal Plan
The disposal of novel research chemicals like AG-205 must be managed through your

institution's hazardous waste program. Under no circumstances should these chemicals be

disposed of down the drain or in regular trash.[1]

Waste Segregation and Disposal Workflow:

AG-205 Waste Disposal Workflow

Waste Generated
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Segregate Waste Streams

Solid Waste (Gloves, Tips) Liquid Waste (Solutions)
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Caption: A flowchart detailing the steps for proper disposal of AG-205 waste.

Waste Characterization: Since the specific hazards of AG-205 are unknown, it must be treated

as hazardous waste.[1]

Waste Segregation:

Solid Waste: Contaminated items such as gloves, pipette tips, and weigh paper should be

collected in a designated, sealed hazardous solid waste container.[2]

Liquid Waste: Unused solutions containing AG-205 should be collected in a sealed, properly

labeled, and chemically compatible hazardous liquid waste container.[2]

Sharps Waste: Needles or other contaminated sharps must be placed in a designated

sharps container.[2]

Container Labeling: All waste containers must be clearly labeled with:

The full chemical name: AG-205

The words "Hazardous Waste"

Relevant hazard warnings (e.g., "Caution: Chemical of Unknown Toxicity")

The Principal Investigator's name and lab location.[1][2]

On-Site Accumulation: Store waste containers in a designated and secure Satellite

Accumulation Area (SAA) within the laboratory. Ensure containers are kept tightly closed

except when adding waste and that the SAA has secondary containment.[1]

Arrangement for Disposal: Follow your institution's specific procedures for requesting a

chemical waste pickup from the EHS department. Provide them with all available information

about the compound.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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